Cas no 821770-06-3 (5-Benzofurancarbonitrile, 2-(4-chlorophenyl)-3-(trifluoromethyl)-)

• Product name: 5-Benzofurancarbonitrile, 2-(4-chlorophenyl)-3-(trifluoromethyl)-
• CAS No: 821770-06-3
• MF: C₁₆H₇ClF₃NO
• MW: 321.681093454361
• CID: 697547
• PubChem ID: 71419975

5-Benzofurancarbonitrile, 2-(4-chlorophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Benzofurancarbonitrile, 2-(4-chlorophenyl)-3-(trifluoromethyl)-
• 2-(4-chlorophenyl)-3-(trifluoromethyl)-1-benzofuran-5-carbonitrile
• 2-(4-Chlorophenyl)-3-(trifluoromethyl)benzofuran-5-carbonitrile
• 821770-06-3
• DTXSID90839189

• Inchi： InChI=1S/C16H7ClF3NO/c17-11-4-2-10(3-5-11)15-14(16(18,19)20)12-7-9(8-21)1-6-13(12)22-15/h1-7H
• InChI Key： KRZCJUAKQFQXOV-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C2=C(C3=C(O2)C=CC(=C3)C#N)C(F)(F)F)Cl

Computed Properties

• Exact Mass: 321.0168260g/mol
• Monoisotopic Mass: 321.0168260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 36.9Ų